Benzyl 3-amino-4,4-difluoropiperidine-1-carboxylate
CAS No.: 1207852-56-9
Cat. No.: VC0174060
Molecular Formula: C13H16F2N2O2
Molecular Weight: 270.28
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1207852-56-9 |
|---|---|
| Molecular Formula | C13H16F2N2O2 |
| Molecular Weight | 270.28 |
| IUPAC Name | benzyl 3-amino-4,4-difluoropiperidine-1-carboxylate |
| Standard InChI | InChI=1S/C13H16F2N2O2/c14-13(15)6-7-17(8-11(13)16)12(18)19-9-10-4-2-1-3-5-10/h1-5,11H,6-9,16H2 |
| Standard InChI Key | PKYOJRHHBIKEJM-UHFFFAOYSA-N |
| SMILES | C1CN(CC(C1(F)F)N)C(=O)OCC2=CC=CC=C2 |
Introduction
Benzyl 3-amino-4,4-difluoropiperidine-1-carboxylate is a synthetic organic compound with a molecular formula of C13H16F2N2O2 and a molecular weight of approximately 270.27 g/mol . This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and applications in pharmaceutical research.
Synthesis and Chemical Transformations
The synthesis of Benzyl 3-amino-4,4-difluoropiperidine-1-carboxylate typically involves multi-step chemical reactions. These processes may require optimization for yield and purity, often utilizing advanced techniques such as continuous flow synthesis for large-scale production. The compound's reactivity is influenced by the fluorine atoms, which can alter reaction pathways and enhance electrophilicity.
Biological Activity and Potential Applications
| Compound | Molecular Formula | Unique Features |
|---|---|---|
| Benzyl 3-amino-4,4-difluoropiperidine-1-carboxylate | C13H16F2N2O2 | Contains difluoro substituents and an amino group |
| Benzyl 4,4-difluoro-3-hydroxypiperidine-1-carboxylate | C13H15F2NO3 | Hydroxyl group instead of amino group |
| 1-Benzylpiperidin-4-amine | - | Lacks fluorine atoms |
Comparison with Similar Compounds
Benzyl 3-amino-4,4-difluoropiperidine-1-carboxylate shares structural similarities with other piperidine derivatives but is distinguished by its difluoro substituents and amino group. This unique combination may confer distinct chemical and biological properties compared to similar compounds.
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